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Compound of Interest

Compound Name:
(R)-2-amino-3-

cyclopentylpropanoic acid

Cat. No.: B555625 Get Quote

The molecular weight of a chemical compound is a fundamental physical property, representing

the mass of one mole of the substance. It is calculated by summing the atomic weights of all

constituent atoms in its molecular formula.

Molecular Formula
The molecular formula for (R)-2-amino-3-cyclopentylpropanoic acid is determined to be

C₈H₁₅NO₂. The stereoisomer designation "(R)" does not alter the elemental composition or,

consequently, the molecular weight.[1]

Atomic Weights of Constituent Elements
The calculation of the molecular weight is based on the atomic weights of its constituent

elements: Carbon (C), Hydrogen (H), Nitrogen (N), and Oxygen (O). The standard atomic

weights for these elements are provided in the table below.
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Element Symbol Quantity
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 8 12.011 96.088

Hydrogen H 15 1.008 15.120

Nitrogen N 1 14.007 14.007

Oxygen O 2 15.999 31.998

Note: Atomic weights are based on standard IUPAC values and may vary slightly based on

isotopic composition.[2][3][4][5][6][7][8][9][10][11]

Calculation of Molecular Weight
The molecular weight is the sum of the total weights of each element in the molecule.

Molecular Weight = (8 × 12.011) + (15 × 1.008) + (1 × 14.007) + (2 × 15.999) = 157.213 g/mol

The calculated molecular weight for (R)-2-amino-3-cyclopentylpropanoic acid is 157.213

g/mol .

Visualization of Molecular Composition
The following diagram illustrates the elemental contribution to the final molecular weight of

(R)-2-amino-3-cyclopentylpropanoic acid.
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Molecular Weight Composition of C₈H₁₅NO₂

Constituent Elements Atomic Weights (g/mol) Total Elemental Weights (g/mol)

Carbon (C)
8 atoms

12.011

Hydrogen (H)
15 atoms

1.008

Nitrogen (N)
1 atom 14.007

Oxygen (O)
2 atoms 15.999

96.088

15.120

14.007

31.998

Molecular Weight
157.213 g/mol

Click to download full resolution via product page

Elemental contribution to the molecular weight.

Experimental Protocols
The determination of molecular weight as presented is a theoretical calculation based on the

molecular formula and standard atomic weights. As such, experimental protocols for this

calculation are not applicable. In a laboratory setting, the molecular weight of (R)-2-amino-3-
cyclopentylpropanoic acid would be confirmed using techniques such as mass spectrometry,

which provides a direct measurement of the mass-to-charge ratio of ionized molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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